Cas no 2137674-20-3 (1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide)

• Product Name: 1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide
• CAS No: 2137674-20-3
• MF: C₁₂H₁₉F₃N₂O
• MW: 264.287273645401
• CID: 6313301
• PubChem ID: 165949724
• Update Time: 2025-05-20

1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137674-20-3
• EN300-768155
• 1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide

• Inchi： 1S/C12H19F3N2O/c1-10(2-3-10)9(18)17-8-11(12(13,14)15)4-6-16-7-5-11/h16H,2-8H2,1H3,(H,17,18)
• InChI Key： WJHXUSHVMMPKHY-UHFFFAOYSA-N
• SMILES： FC(C1(CCNCC1)CNC(C1(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 264.14494772g/mol
• Monoisotopic Mass: 264.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide

Comprehensive Guide to 1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide (CAS No. 2137674-20-3)

1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide (CAS No. 2137674-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclopropane carboxamide core and a trifluoromethyl piperidine moiety, making it a valuable candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural versatility and physicochemical properties.

The compound's trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for novel therapeutics in neurology and oncology. Additionally, its piperidine backbone is a common motif in FDA-approved drugs, further boosting its appeal for structure-activity relationship (SAR) studies.

In agrochemical applications, 1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide is explored for its potential as a pesticide intermediate. The trifluoromethyl moiety is known to improve the bioavailability and environmental persistence of agrochemicals, addressing modern challenges in sustainable farming. This aligns with global trends toward green chemistry and reduced ecological impact.

From a synthetic perspective, the compound's cyclopropane ring offers steric constraints that can influence conformational dynamics in drug design. Its carboxamide linkage provides hydrogen-bonding capabilities, essential for molecular recognition in biological systems. These features make it a compelling subject for computational chemistry and molecular docking simulations, which are hot topics in AI-driven drug discovery.

The market for high-value heterocyclic compounds like 1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide is expanding, driven by demand for precision medicine and next-generation crop protection. Suppliers and contract research organizations (CROs) are increasingly listing this CAS No. 2137674-20-3 in their portfolios, reflecting its commercial potential. Analytical techniques such as HPLC, NMR, and LC-MS are routinely employed to validate its purity and stability.

For researchers sourcing this compound, key considerations include batch-to-batch consistency, regulatory compliance, and scalable synthesis protocols. FAQs in search engines often revolve around its solubility profile (e.g., in DMSO or aqueous buffers), storage conditions (typically -20°C under inert atmosphere), and handling precautions (use of PPE in lab settings). These practical insights are crucial for experimental success.

Innovative applications of 1-methyl-N-{[4-(trifluoromethyl)piperidin-4-yl]methyl}cyclopropane-1-carboxamide are emerging in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent scientific literature. Its structural modularity allows for derivatization to optimize pharmacokinetic properties, a strategy leveraged in fragment-based drug design. Collaborative studies between academia and industry continue to uncover new roles for this scaffold.

In summary, CAS No. 2137674-20-3 represents a multifaceted tool for modern chemistry, bridging gaps between small-molecule therapeutics and agrochemical innovation. Its design principles resonate with current emphases on molecular efficiency and sustainability, ensuring its relevance in future scientific breakthroughs.